2-(benzyloxy)-N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)acetamide

• IUPAC Name: N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2-phenylmethoxyacetamide
• InChI: InChI=1S/C20H26N4O2/c25-20(14-26-13-15-4-2-1-3-5-15)21-17-8-10-24(11-9-17)19-12-18(22-23-19)16-6-7-16/h1-5,12,16-17H,6-11,13-14H2,(H,21,25)(H,22,23)
• InChI Key: NYJQHTGKLPNCHO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NN2)N3CCC(CC3)NC(=O)COCC4=CC=CC=C4
• Molecular Formula: C20H26N4O2
• Molecular Weight: 354.4 g/mol

Description

The compound 2-(benzyloxy)-N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)acetamide is a synthetic molecule that may be related to various pharmacologically active compounds. While the specific compound is not directly mentioned in the provided papers, similar structures with piperidine and acetamide moieties are frequently explored for their potential biological activities, such as antitumor, antihistaminic, and antibacterial properties .

Synthesis Analysis

The synthesis of related compounds typically involves multi-step reactions, starting with the formation of a core structure followed by various functionalization steps. For instance, the synthesis of N-substituted acetamide derivatives often includes the use of benzenesulfonyl chloride with amines, followed by substitution reactions with different electrophiles . The synthesis process is carefully controlled and monitored using techniques like NMR and IR spectroscopy to confirm the structures of the intermediates and final products.

Molecular Structure Analysis

The molecular structure of compounds similar to the one is characterized using spectroscopic methods such as 1H NMR, 13C NMR, and mass spectrometry. These techniques provide detailed information about the molecular framework and the nature of substituents attached to the core structure . The presence of a piperidine ring and an acetamide group is a common feature in these molecules, which is crucial for their biological activity.

Chemical Reactions Analysis

The chemical reactivity of such compounds is influenced by the functional groups present in the molecule. For example, the piperidine nitrogen atom can be deprotected and further reacted with various electrophiles to yield a diverse range of derivatives . The reactivity of these compounds can be exploited to synthesize molecules with potential biological activities.

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds, such as solubility, melting point, and stability, are determined by their molecular structure. The introduction of different substituents can significantly alter these properties, affecting the compound's suitability for drug development. The biological activities of these molecules, such as antitumor, antihistaminic, and antibacterial effects, are evaluated through in vitro and in vivo assays to determine their potential therapeutic applications .

Scientific Research Applications

Synthesis and Antitumor Activity

Research has focused on the synthesis of novel compounds with potential antitumor activities. For instance, compounds incorporating elements similar to the query compound, such as pyrazole derivatives and acetamide functionalities, have been synthesized and evaluated for their antitumor effects. These compounds have shown inhibitory effects on different cancer cell lines, suggesting that similar structures could be investigated for antitumor properties (Albratty et al., 2017).

Antimicrobial Applications

Some research has explored the antimicrobial properties of acetamide derivatives. For example, N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives have been synthesized and tested for their antimicrobial activities against various pathogenic bacteria and fungi. These studies suggest that acetamide compounds could serve as a basis for developing new antimicrobial agents, pointing towards potential applications in combating infections and diseases (Mokhtari & Pourabdollah, 2013).

Antioxidant Properties

The antioxidant potential of novel compounds is another area of interest. Research involving similar chemical structures has indicated that certain derivatives exhibit significant antioxidant activities. These findings highlight the possibility of employing such compounds in therapeutic contexts to mitigate oxidative stress-related conditions (Hamama et al., 2013).

Insecticidal Use

Investigations into the insecticidal properties of acetamide and pyrazole derivatives have shown promising results against agricultural pests, such as the cotton leafworm. This suggests potential applications in developing new insecticides to protect crops and enhance agricultural productivity (Fadda et al., 2017).